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B1270791

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the melting and boiling points of 4-
Amino-2-fluorobenzotrifluoride (CAS No: 69411-68-3), a key intermediate in the
pharmaceutical and specialty chemical industries. The document outlines the reported physical

constants and provides standardized, general experimental protocols for their determination,

offering a valuable resource for laboratory practice and quality control.

Physicochemical Data Summary

The melting and boiling points of 4-Amino-2-fluorobenzotrifluoride are crucial parameters for

its handling, purification, and use in synthetic chemistry. The following table summarizes the

available data from various sources.

Physical Property

Value

Source(s)

Melting Point

55 °C

[1](21[3]

54.0t0 58.0 °C

[4]115]

56 °C

[4]1(5]

54-58 °C

[6]

Boiling Point

203.8 °C at 760 mmHg

[1](2]

203.8 £ 40.0 °C (Predicted)

[3]
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Experimental Protocols

While specific experimental documentation for the determination of the melting and boiling
points of 4-Amino-2-fluorobenzotrifluoride is not publicly available, the following sections
describe standard laboratory methodologies for these measurements.

Determination of Melting Point by Capillary Method

The capillary method is a widely accepted technique for determining the melting point of a solid
crystalline substance.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer or digital temperature probe

Mortar and pestle

Procedure:

Sample Preparation: The 4-Amino-2-fluorobenzotrifluoride sample should be thoroughly
dried and finely powdered using a mortar and pestle.[1]

o Capillary Tube Loading: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and gently tapped to pack the sample into the sealed end,
aiming for a sample height of 2-3 mm.[2]

o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.

e Initial Heating: The apparatus is heated at a relatively rapid rate until the temperature is
approximately 15-20°C below the expected melting point.[2]

e Melting Point Determination: The heating rate is then reduced to 1-2°C per minute to allow
for accurate observation.[2] The temperature at which the first liquid is observed is recorded
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as the beginning of the melting range. The temperature at which the last solid crystal melts is
recorded as the end of the melting range. For a pure substance, this range should be

narrow.

Determination of Boiling Point by Distillation Method

The boiling point of a liquid can be accurately determined through simple distillation. This
method measures the temperature of the vapor that is in equilibrium with the boiling liquid.[4]

Apparatus:

« Distillation flask

e Condenser

¢ Receiving flask

e Thermometer

e Heating mantle or oil bath
» Boiling chips

Procedure:

o Apparatus Assembly: A simple distillation apparatus is assembled. The distillation flask is
charged with the 4-Amino-2-fluorobenzotrifluoride sample and a few boiling chips to
ensure smooth boiling.

e Thermometer Placement: The thermometer is positioned so that the top of the mercury bulb
is level with the bottom of the side arm of the distillation flask. This ensures that the recorded
temperature is that of the vapor entering the condenser.

e Heating: The distillation flask is gently heated. As the liquid boils, the vapor will rise and
surround the thermometer bulb.

» Boiling Point Measurement: The temperature will rise and then stabilize as the vapor
condenses in the condenser. This stable temperature is recorded as the boiling point of the

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.orgchemboulder.com/Technique/Procedures/Distillation/Distillation.shtml
https://www.benchchem.com/product/b1270791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

liquid. The atmospheric pressure should also be recorded, as boiling point is pressure-
dependent.

Visualized Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols for determining
the melting and boiling points of 4-Amino-2-fluorobenzotrifluoride.
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Caption: Workflow for Melting Point Determination by the Capillary Method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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